1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane

• Molecular Formula: C21H28N2O6S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 1,4-bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane
• InChI: InChI=1S/C21H28N2O6S2/c1-3-28-18-6-10-20(11-7-18)30(24,25)22-14-5-15-23(17-16-22)31(26,27)21-12-8-19(9-13-21)29-4-2/h6-13H,3-5,14-17H2,1-2H3
• InChI Key: ITACBFJIOVIZIX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OCC

Description

1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane, also known as BED, is a heterocyclic compound that has been widely used in scientific research for its unique properties. BED is a member of the diazepane family of compounds, which are known for their ability to act as potent inhibitors of enzymes and receptors. In

Mechanism of Action

The mechanism of action of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is not fully understood, but it is believed to involve the inhibition of enzymes and receptors. 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has been shown to inhibit the activity of several enzymes, including carbonic anhydrase II and III, as well as the activity of several receptors, including the adenosine A1 receptor. The exact mechanism by which 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane inhibits these enzymes and receptors is still under investigation.
Biochemical and Physiological Effects
1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has been shown to have several biochemical and physiological effects. In addition to its ability to inhibit enzymes and receptors, 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has been shown to have anti-inflammatory and analgesic properties. 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has also been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane in lab experiments is its ability to act as a potent inhibitor of enzymes and receptors. This makes it a valuable tool for the study of protein-protein interactions and the regulation of cell growth and proliferation. However, one of the limitations of using 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane in lab experiments is its relatively high cost compared to other inhibitors.

Future Directions

There are several future directions for research involving 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane. One area of research is the investigation of the mechanism of action of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane and its ability to inhibit enzymes and receptors. Another area of research is the development of new derivatives of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane with improved properties. Finally, there is potential for the development of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane as a therapeutic agent for the treatment of cancer, epilepsy, and other diseases.
Conclusion
In conclusion, 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is a unique compound that has been widely used in scientific research for its ability to act as a potent inhibitor of enzymes and receptors. The synthesis method of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is relatively straightforward, and it has several biochemical and physiological effects. While there are advantages and limitations to using 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane in lab experiments, there are several future directions for research involving this compound.

Synthesis Methods

The synthesis of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-ethoxybenzene sulfonamide with 1,4-dibromobutane to form an intermediate compound. This intermediate is then reacted with sodium hydride and 4-ethoxyphenylboronic acid to form 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane. The synthesis method of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has been widely used in scientific research due to its ability to act as a potent inhibitor of enzymes and receptors. One of the primary applications of 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane is in the study of protein-protein interactions. 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has been shown to inhibit the interaction between the p53 tumor suppressor protein and its negative regulator, MDM2. This interaction is critical in the regulation of cell growth and proliferation, and the inhibition of this interaction by 1,4-Bis[(4-ethoxyphenyl)sulfonyl]-1,4-diazepane has potential implications for cancer treatment.